(2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine

• IUPAC Name: (2R)-2-(2,6-dimethoxyphenyl)propan-1-amine
• InChI: InChI=1S/C11H17NO2/c1-8(7-12)11-9(13-2)5-4-6-10(11)14-3/h4-6,8H,7,12H2,1-3H3/t8-/m0/s1
• InChI Key: ZNUVRZNROAIMTL-QMMMGPOBSA-N
• Canonical SMILES: CC(CN)C1=C(C=CC=C1OC)OC
• Isomeric SMILES: C[C@@H](CN)C1=C(C=CC=C1OC)OC
• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol

Description

(2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine, also known as 2,6-DMA, is a psychoactive drug that belongs to the amphetamine class of drugs. It is a structural analogue of the well-known drug, 2,5-dimethoxyamphetamine (DOM). 2,6-DMA has been studied for its potential use in scientific research, specifically in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine is not fully understood, but it is believed to act as a partial agonist at the serotonin 2A receptor. This leads to an increase in the release of neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood, perception, and cognition. The activation of the serotonin 2A receptor also leads to changes in the activity of the prefrontal cortex, which is involved in higher cognitive functions such as decision-making and working memory.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine are similar to those of other amphetamines. It increases the release of dopamine and norepinephrine, which leads to a feeling of euphoria and increased energy. It also increases heart rate and blood pressure, which can be dangerous at high doses. (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine has been shown to produce hallucinogenic effects, including changes in perception, mood, and thought processes.

Advantages and Limitations for Lab Experiments

One advantage of using (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine in lab experiments is its high affinity for the serotonin 2A receptor. This makes it a useful tool for studying the role of the serotonin system in the brain. However, one limitation is its potential for abuse and dependence, which can make it difficult to obtain funding for research.

Future Directions

There are several future directions for research on (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine. One area of interest is its potential use in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is its potential use in the study of the role of the serotonin system in the brain. Further research is needed to fully understand the mechanism of action of (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine and its potential applications in scientific research.

Synthesis Methods

The synthesis of (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine involves the reaction of 2,6-dimethoxybenzaldehyde with nitroethane in the presence of a reducing agent to form 2,6-dimethoxyphenyl-2-nitropropene. The nitropropene is then reduced to the amine using a reducing agent such as sodium borohydride or lithium aluminum hydride. The final product is purified using chromatography to obtain pure (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine.

Scientific Research Applications

(2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine has been studied for its potential use in scientific research, specifically in the field of neuroscience. It is a potent psychedelic drug that has been shown to produce hallucinogenic effects in humans. Studies have shown that (2R)-2-(2,6-Dimethoxyphenyl)propan-1-amine has a high affinity for the serotonin 2A receptor, which is involved in the regulation of mood, perception, and cognition. This makes it a promising candidate for studying the role of the serotonin system in the brain.